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Compound of Interest

Compound Name: SARS-CoV-2 nsp13-IN-3

Cat. No.: B5096080 Get Quote

Essential Safety and Handling Guide for SARS-
CoV-2 nsp13-IN-3
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial, immediate safety and logistical information for the handling of

SARS-CoV-2 nsp13-IN-3 (also known as Compound C3), a small-molecule inhibitor of the

SARS-CoV-2 non-structural protein 13 (nsp13). Adherence to these guidelines is essential to

ensure laboratory safety and maintain the integrity of the product. This guide is based on

general safety protocols for research chemicals and information available for similar

compounds. A specific Safety Data Sheet (SDS) for SARS-CoV-2 nsp13-IN-3 was not publicly

available; therefore, it is imperative to consult the official documentation provided by the

supplier upon receipt of the compound.

Hazard Identification and Precautionary Measures
While specific GHS classifications for SARS-CoV-2 nsp13-IN-3 are not publicly available, it is

prudent to handle this compound as potentially hazardous. Based on safety data for similar

research chemicals from the same supplier, the following potential hazards and precautionary

statements should be considered.

Potential Hazard Statements:
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Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Measures:

Category Precautionary Statement

Prevention

Avoid breathing

dust/fume/gas/mist/vapors/spray. Wash hands

thoroughly after handling. Do not eat, drink, or

smoke when using this product. Use only

outdoors or in a well-ventilated area. Wear

protective gloves, protective clothing, eye

protection, and face protection.

Response

IF ON SKIN: Wash with plenty of soap and

water. IF INHALED: Remove victim to fresh air

and keep at rest in a position comfortable for

breathing. IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. IF SWALLOWED: Rinse mouth. Call a

POISON CENTER or doctor/physician if you

feel unwell. Take off contaminated clothing and

wash it before reuse.

Storage
Store in a well-ventilated place. Keep container

tightly closed. Store locked up.

Disposal

Dispose of contents/container in accordance

with local, regional, national, and international

regulations.
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Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

PPE Category Specifications

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye/Face Protection
Safety glasses with side-shields or goggles. A

face shield may be required for splash hazards.

Skin and Body Protection
Laboratory coat. Additional protective clothing

may be necessary based on the scale of work.

Respiratory Protection

Use a properly fitted, air-purifying or air-fed

respirator complying with an approved standard

if a risk assessment indicates this is necessary.

Handling and Storage
Proper handling and storage are critical to maintain the compound's stability and ensure user

safety.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generation of dust and aerosols.

Minimize contact with skin, eyes, and clothing.

Ensure an eyewash station and safety shower are readily accessible.

Storage:

Solid Form: Store at room temperature in the continental US; however, storage conditions

may vary in other locations. Always refer to the Certificate of Analysis provided by the

supplier.
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Stock Solutions: For similar compounds from the same supplier, recommended storage is

-80°C for up to 6 months or -20°C for up to 1 month, protected from light.

First-Aid Measures
In case of exposure, follow these procedures immediately:

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Wash clothing before reuse. Seek medical

attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Loosen

tight clothing such as a collar, tie, belt, or

waistband. Seek immediate medical attention.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and unused product, must

be disposed of as hazardous chemical waste. Follow all federal, state, and local environmental

regulations. Do not dispose of down the drain or with regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5096080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Handling SARS-CoV-2
nsp13-IN-3

Workflow for Safe Handling of SARS-CoV-2 nsp13-IN-3

Preparation

Compound Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Prepare Workspace
(Chemical Fume Hood)

Receive Compound
& Review CoA/SDS

Begin Experiment

Weigh Solid Compound

Prepare Stock Solution

Aliquot for Use/Storage

Decontaminate Work Area

End of Procedure

Dispose of Waste
(Hazardous Chemical Waste)

Doff PPE Correctly

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe handling of SARS-CoV-2
nsp13-IN-3.

To cite this document: BenchChem. [Personal protective equipment for handling SARS-CoV-
2 nsp13-IN-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5096080#personal-protective-equipment-for-
handling-sars-cov-2-nsp13-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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